Cas no 65797-55-9 (1H-Indole, 2,3-dihydro-1-[(4-nitrophenyl)methyl]-)

• Product Name: 1H-Indole, 2,3-dihydro-1-[(4-nitrophenyl)methyl]-
• CAS No: 65797-55-9
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 1693407
• PubChem ID: 46405310
• Update Time: 2025-04-21

1H-Indole, 2,3-dihydro-1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-1-[(4-nitrophenyl)methyl]-
• 1-[(4-nitrophenyl)methyl]-2,3-dihydroindole
• 1-[(4-Nitrophenyl)methyl]-2,3-dihydro-1H-indole
• 65797-55-9
• SCHEMBL11358481
• 1-(4-Nitrobenzyl)indoline
• DTXSID60673698

• Inchi： 1S/C15H14N2O2/c18-17(19)14-7-5-12(6-8-14)11-16-10-9-13-3-1-2-4-15(13)16/h1-8H,9-11H2
• InChI Key： XICWXVHVAONPEV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CN1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 254.10562
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 46.38